Thulium
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- Elemental analysis: Thulium's characteristic emission and absorption lines allow for the identification and quantification of thulium in various materials. This is crucial in fields like material science and geochemistry .
- Chemical analysis: Studying the interaction of specific wavelengths of light with thulium and its compounds can provide insights into the structure and bonding within those materials. This information is valuable in fields like inorganic chemistry and materials science .
Neutron Activation Analysis
Thulium-170, a specific isotope of thulium, plays a role in neutron activation analysis. This technique exposes a sample to neutrons, causing certain elements within the sample to become radioactive. By analyzing the emitted radiation, scientists can identify and quantify the elements present. Thulium-170, when activated by neutrons, emits readily detectable gamma rays, making it a useful tool in this analytical technique .
Other Research Applications
While less prominent, thulium finds applications in other research areas:
- Superconductivity: Certain thulium-based compounds, when combined with other elements like yttrium, exhibit high-temperature superconductivity. Studying these materials helps researchers understand the phenomenon of superconductivity and potentially develop new materials with even higher critical temperatures .
- Nuclear research: Thulium-169, another isotope, can be used as a target for nuclear reactions, allowing researchers to study various nuclear processes and properties .
Thulium is a rare earth metal with the atomic number 69 and the symbol Tm. Discovered in 1879 by Per Teodor Cleve, thulium is part of the lanthanide series in the periodic table. It is characterized by its silvery-gray appearance and is known for its relatively high melting point of approximately 1545 °C and boiling point of about 1950 °C
Thulium has several important applications:
- Reaction with Air:
- Thulium tarnishes slowly in dry air, forming thulium(III) oxide:
- Thulium tarnishes slowly in dry air, forming thulium(III) oxide:
- Reaction with Water:
- It reacts slowly with cold water and quickly with hot water to produce thulium hydroxide and hydrogen gas:
- It reacts slowly with cold water and quickly with hot water to produce thulium hydroxide and hydrogen gas:
- Reaction with Halogens:
- Thulium reacts with halogens to form thulium(III) halides:
- With fluorine:
- With chlorine:
- With bromine:
- With iodine:
- With fluorine:
- Thulium reacts with halogens to form thulium(III) halides:
- Reaction with Acids:
- Thulium dissolves readily in dilute sulfuric acid to yield thulium(III) ions:
- Thulium dissolves readily in dilute sulfuric acid to yield thulium(III) ions:
Thulium can be synthesized through various methods:
- Extraction from Minerals:
- Thulium is typically extracted from minerals like monazite using solvent extraction or ion exchange techniques.
- Reduction Processes:
- The metal can be obtained by reducing thulium oxide with lanthanum or calcium:
- The metal can be obtained by reducing thulium oxide with lanthanum or calcium:
- Electrolytic Reduction:
- Electrolytic methods can also be employed to isolate thulium from its compounds.
Thulium shares similarities with other lanthanides but exhibits unique properties that distinguish it:
| Compound | Atomic Number | Common Oxidation States | Unique Features |
|---|---|---|---|
| Lanthanum | 57 | +3 | Used in catalysts and lighting |
| Cerium | 58 | +3, +4 | Known for oxidation-reduction reactions |
| Neodymium | 60 | +3 | Strong permanent magnets |
| Samarium | 62 | +3 | Used in magnets and lasers |
| Europium | 63 | +2, +3 | Notable for its red phosphorescence |
Thulium's unique combination of moderate abundance, specific oxidation states (primarily trivalent), and distinct magnetic properties set it apart from these similar compounds. Its applications in medical technology further enhance its significance within this group of elements.
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GHS Hazard Statements
Reported as not meeting GHS hazard criteria by 3 of 49 companies. For more detailed information, please visit ECHA C&L website;
Of the 3 notification(s) provided by 46 of 49 companies with hazard statement code(s):;
H228 (100%): Flammable solid [Danger Flammable solids];
H319 (84.78%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (84.78%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
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Flammable;Irritant
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C11H6F17NO4S
